Cas no 2228203-75-4 (1-2-(3-chloropyridin-4-yl)ethylpiperazine)

• Product Name: 1-2-(3-chloropyridin-4-yl)ethylpiperazine
• CAS No: 2228203-75-4
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 6092479
• PubChem ID: 165697658
• Update Time: 2025-06-08

1-2-(3-chloropyridin-4-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-chloropyridin-4-yl)ethylpiperazine
• 1-[2-(3-chloropyridin-4-yl)ethyl]piperazine
• 2228203-75-4
• EN300-1975240

• Inchi： 1S/C11H16ClN3/c12-11-9-14-3-1-10(11)2-6-15-7-4-13-5-8-15/h1,3,9,13H,2,4-8H2
• InChI Key： UISKZHODHJPAQP-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CCN1CCNCC1

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-2-(3-chloropyridin-4-yl)ethylpiperazine

Chemical Profile of 1-2-(3-chloropyridin-4-yl)ethylpiperazine (CAS No. 2228203-75-4)

1-2-(3-chloropyridin-4-yl)ethylpiperazine, identified by the chemical identifier CAS No. 2228203-75-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is well-documented for its versatile applications in drug development due to its structural properties that facilitate interactions with biological targets. The presence of a chloropyridine moiety in its molecular structure enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular framework of 1-2-(3-chloropyridin-4-yl)ethylpiperazine consists of a piperazine ring substituted with an ethyl chain that extends to a chlorinated pyridine ring at the 3-position. This configuration suggests a high degree of reactivity and binding affinity, which are critical factors in drug design. The chloropyridine component, in particular, has been extensively studied for its role in modulating various biological pathways, including neurotransmitter systems and inflammatory responses.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperazine derivatives due to their demonstrated efficacy in treating neurological and psychiatric disorders. The specific substitution pattern of 1-2-(3-chloropyridin-4-yl)ethylpiperazine positions it as a potential lead compound for further optimization towards therapeutic applications. Researchers have been exploring its interactions with serotonin receptors, particularly the 5-HT1A receptor, which is implicated in conditions such as anxiety and depression.

One of the most compelling aspects of 1-2-(3-chloropyridin-4-yl)ethylpiperazine is its structural similarity to known pharmacologically active agents. This similarity provides a strong foundation for computational modeling and high-throughput screening studies aimed at identifying new drug candidates. The chloropyridine moiety, in particular, has been shown to enhance binding affinity and selectivity, which are crucial parameters for successful drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1-2-(3-chloropyridin-4-yl)ethylpiperazine, making it more accessible for medicinal chemistry investigations. These synthetic methodologies have focused on optimizing yield and purity while minimizing side reactions, ensuring that researchers can work with high-quality material for their studies.

The pharmacological profile of 1-2-(3-chloropyridin-4-yl)ethylpiperazine is still under extensive evaluation, but preliminary data suggest promising interactions with various biological targets. The compound's ability to modulate neurotransmitter systems makes it a candidate for treating conditions such as cognitive disorders and chronic pain. Additionally, its structural features may contribute to anti-inflammatory effects, which are relevant in diseases like rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 1-2-(3-chloropyridin-4-yl)ethylpiperazine (CAS No. 2228203-75-4) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of a piperazine ring with a chlorinated pyridine moiety offers a rich scaffold for drug design, and ongoing studies continue to uncover its full pharmacological potential. As research progresses, this compound is likely to play an important role in the development of novel treatments for various human diseases.